Cas no 2137610-47-8 (Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate
• CAS No: 2137610-47-8
• MF: C₁₆H₂₂ClFN₂O₂
• MW: 328.809486865997
• CID: 6429051
• PubChem ID: 165451031
• Update Time: 2025-05-21

Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate
• 2137610-47-8
• EN300-704910
• Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H22ClFN2O2/c1-16(2,3)22-15(21)20-7-6-11(19)9-14(20)12-8-10(17)4-5-13(12)18/h4-5,8,11,14H,6-7,9,19H2,1-3H3
• InChI Key： MGYANCUDWQAEGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1CC(CCN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 328.1353838g/mol
• Monoisotopic Mass: 328.1353838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate

Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate (CAS No. 2137610-47-8): A Comprehensive Overview

Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate, identified by its CAS number 2137610-47-8, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative features a unique structural configuration that has garnered attention for its potential applications in drug development, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders. The compound's molecular structure, characterized by a tert-butyl group, an amino substituent, and a fluorophenyl moiety, contributes to its distinct pharmacological properties and makes it a valuable candidate for further investigation.

The synthesis and characterization of Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate involve meticulous chemical processes that ensure high purity and yield. The introduction of the 5-chloro-2-fluorophenyl group into the piperidine core enhances the compound's binding affinity to specific biological targets, making it an attractive scaffold for medicinal chemists. Recent advancements in synthetic methodologies have enabled more efficient production routes, allowing for scalable synthesis and easier accessibility for research purposes.

In the realm of pharmacological research, Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate has been explored for its potential therapeutic effects. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pain perception and neuroinflammation. The presence of both fluorine and chlorine substituents in its structure is believed to modulate its pharmacokinetic profile, enhancing bioavailability and target specificity. Such properties make it a promising candidate for further development into novel drugs.

Recent research has highlighted the compound's interaction with biological pathways relevant to neurological disorders. For instance, preliminary studies indicate that Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate may interact with neurotransmitter receptors, potentially offering benefits in conditions such as chronic pain and neurodegenerative diseases. The precise mechanisms by which this compound exerts its effects are still under investigation, but early findings are encouraging. Researchers are particularly interested in how the structural features of this molecule contribute to its unique pharmacological profile.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into pharmaceutical compounds often enhances their metabolic stability, lipophilicity, and binding affinity. In the case of Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate, the 5-chloro-2-fluorophenyl group is a key determinant of its pharmacological properties. This moiety not only influences the compound's interactions with biological targets but also contributes to its overall chemical diversity, making it a versatile scaffold for drug discovery.

Ongoing studies are delving deeper into the pharmacological potential of Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate. Researchers are employing various computational and experimental techniques to elucidate its mechanism of action and assess its efficacy in preclinical models. These efforts aim to provide a comprehensive understanding of how this compound interacts with biological systems and whether it can be developed into a viable therapeutic agent.

The synthesis of derivatives based on the core structure of Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate represents another avenue of research. By modifying specific functional groups or introducing new substituents, scientists can fine-tune the pharmacological properties of this compound to optimize its therapeutic potential. Such modifications may lead to the discovery of novel analogs with enhanced efficacy or reduced side effects.

The future prospects for Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate in pharmaceutical development are promising. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases. The combination of innovative synthetic chemistry and advanced computational methods is likely to accelerate the discovery and development of new therapeutic agents based on this scaffold.

In conclusion, Tert-butyl 4-amino-2-(5-chloro-2-fluorophenyl)piperidine-1-carboxylate (CAS No. 2137610-47-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique molecular features make it a valuable tool for exploring new therapeutic strategies, particularly in the treatment of neurological and inflammatory disorders. Continued investigation into this compound promises to yield further insights into its pharmacological properties and applications.